4-bromo-3-(difluoromethyl)aniline
Overview
Description
4-Bromo-3-(difluoromethyl)aniline is a chemical compound with the molecular formula C7H5BrF2N . It has a molecular weight of 222.03 and is used in various chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound consists of a bromine atom (Br), two fluorine atoms (F), a nitrogen atom (N), and a benzene ring (C6H3). The bromine atom is attached to the benzene ring at the 4th position, and the difluoromethyl group is attached at the 3rd position .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 222.03 and a molecular formula of C7H5BrF2N . Other specific properties such as melting point, boiling point, and density are not provided in the search results.Scientific Research Applications
4-bromo-3-(difluoromethyl)aniline is widely used in scientific research due to its unique properties. It is used as a reagent in organic synthesis, as a catalyst for the production of polymers and other materials, and as a starting material for the synthesis of pharmaceuticals and other organic compounds. It is also used in the production of dyes, pigments, and other materials.
Mechanism of Action
Target of Action
It has been used in the preparation of auy954, a low nanomolar, monoselective agonist of the sphingosine-1-phosphate receptor . This suggests that it may interact with similar targets.
Mode of Action
Its use in the synthesis of auy954 suggests that it may interact with its targets in a manner similar to this compound .
Result of Action
Its role in the synthesis of AUY954 suggests that it may have similar effects .
Advantages and Limitations for Lab Experiments
The main advantage of using 4-bromo-3-(difluoromethyl)aniline in laboratory experiments is its ability to react with aryl halides and form new bonds. This makes it useful for the synthesis of organic compounds, as well as for the production of polymers and other materials. However, the compound also has some limitations. It is toxic, and can cause skin and eye irritation. In addition, it is volatile and flammable, making it dangerous to handle and store.
Future Directions
Given the wide range of applications for 4-bromo-3-(difluoromethyl)aniline, there are many potential future directions for research. These include further research into the biochemical and physiological effects of the compound, as well as the development of new methods for its synthesis. In addition, research could be conducted into the use of the compound as a catalyst for the production of polymers and other materials. Finally, research could be conducted into the development of safer and more efficient methods for its use in laboratory experiments.
Synthesis Methods
4-bromo-3-(difluoromethyl)aniline is synthesized through a two-step reaction. First, the bromination of aniline is carried out with a brominating agent such as N-bromosuccinimide (NBS) or N-bromophthalimide (NBP). This reaction results in the formation of 4-bromo-3-(difluoromethyl)anilinefluoromethylaniline. The second step involves the reaction of this compound with an aryl halide in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of the desired product.
Safety and Hazards
The safety data sheet for similar compounds indicates that they are considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). They have acute oral toxicity, acute dermal toxicity, acute inhalation toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-3-(difluoromethyl)aniline involves the bromination of 3-(difluoromethyl)aniline followed by purification and isolation of the desired product.", "Starting Materials": [ "3-(difluoromethyl)aniline", "Bromine", "Sodium hydroxide", "Hydrochloric acid", "Water", "Organic solvents (e.g. dichloromethane, ethanol)" ], "Reaction": [ "Step 1: Dissolve 3-(difluoromethyl)aniline in an organic solvent (e.g. dichloromethane) and add bromine dropwise with stirring.", "Step 2: After the addition of bromine is complete, continue stirring for an additional 30 minutes to ensure complete reaction.", "Step 3: Add sodium hydroxide solution to the reaction mixture to neutralize any remaining acid.", "Step 4: Extract the product with an organic solvent (e.g. dichloromethane) and wash with water to remove any impurities.", "Step 5: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 6: Purify the crude product by recrystallization or column chromatography using an appropriate solvent system (e.g. ethanol).", "Step 7: Characterize the purified product using spectroscopic techniques (e.g. NMR, IR) to confirm its identity as 4-bromo-3-(difluoromethyl)aniline." ] } | |
CAS RN |
1261760-16-0 |
Molecular Formula |
C7H6BrF2N |
Molecular Weight |
222 |
Purity |
95 |
Origin of Product |
United States |
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